Cas no 89060-38-8 (1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-diphenyl-)
89060-38-8 structure
Product Name:1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-diphenyl-
CAS No:89060-38-8
MF:C15H11N3O
MW:249.267342805862
CID:613831
PubChem ID:13163636
Update Time:2025-04-19
1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-diphenyl-
- 2,5-diphenyl-1,2,4-triazole-3-carbaldehyde
- DTXSID00523941
- 1,3-Diphenyl-1H-1,2,4-triazole-5-carbaldehyde
- 89060-38-8
-
- Inchi: 1S/C15H11N3O/c19-11-14-16-15(12-7-3-1-4-8-12)17-18(14)13-9-5-2-6-10-13/h1-11H
- InChI Key: NWQJMPOUHVVZPJ-UHFFFAOYSA-N
- SMILES: O=CC1=NC(C2C=CC=CC=2)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 249.090211983g/mol
- Monoisotopic Mass: 249.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.8Ų
1H-1,2,4-Triazole-5-carboxaldehyde, 1,3-diphenyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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